![molecular formula C8H7BrN4 B6617453 1-(3-bromophenyl)-1H-1,2,3-triazol-4-amine CAS No. 1443285-70-8](/img/structure/B6617453.png)
1-(3-bromophenyl)-1H-1,2,3-triazol-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-bromophenyl)-1H-1,2,3-triazol-4-amine, also known as BPT, is a heterocyclic organic compound that is widely used in scientific research due to its unique properties and versatile applications. BPT is an aromatic amine that is composed of an aromatic ring and a triazole ring, which are connected through a nitrogen atom. BPT has been used in a variety of scientific research applications, including in organic synthesis, drug discovery, and nanotechnology.
Scientific Research Applications
1-(3-bromophenyl)-1H-1,2,3-triazol-4-amine has a wide range of scientific research applications due to its unique properties. This compound has been used as a catalyst in organic synthesis reactions, such as the synthesis of various heterocyclic compounds. This compound has also been used in drug discovery, as it has been found to inhibit the growth of certain bacteria and fungi. In addition, this compound has been used in nanotechnology, as it has been found to be an effective stabilizing agent for the synthesis of nanomaterials.
Mechanism of Action
The mechanism of action of 1-(3-bromophenyl)-1H-1,2,3-triazol-4-amine is not fully understood. However, it is believed that this compound interacts with certain proteins and enzymes in the body, resulting in a variety of physiological effects. This compound is thought to inhibit the growth of bacteria and fungi by interfering with the synthesis of certain proteins and enzymes involved in their growth. In addition, this compound is believed to interact with certain receptors in the body, resulting in a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. This compound has been found to inhibit the growth of certain bacteria and fungi, as well as to reduce inflammation and pain. In addition, this compound has been found to have anti-cancer properties, as it has been found to inhibit the growth of certain cancer cells. This compound has also been found to have antioxidant properties, as it has been found to reduce the formation of free radicals.
Advantages and Limitations for Lab Experiments
1-(3-bromophenyl)-1H-1,2,3-triazol-4-amine has several advantages for use in laboratory experiments. This compound is relatively inexpensive and easy to synthesize, making it a cost-effective choice for laboratory experiments. This compound is also quite stable and has a long shelf life, making it an ideal choice for long-term experiments. However, this compound is also toxic and can be hazardous to work with, so it is important to take proper safety precautions when working with this compound.
Future Directions
There are many potential future directions for research involving 1-(3-bromophenyl)-1H-1,2,3-triazol-4-amine. One potential direction is to further explore the mechanism of action of this compound and its potential therapeutic applications. In addition, further research could be done to explore the potential of this compound as a catalyst in organic synthesis reactions. Finally, further research could be done to explore the potential of this compound in nanotechnology, as it has been found to be an effective stabilizing agent for the synthesis of nanomaterials.
Synthesis Methods
1-(3-bromophenyl)-1H-1,2,3-triazol-4-amine can be synthesized by several different methods. The most common method is a two-step process involving the reaction of 3-bromophenol with hydrazine hydrate to form an intermediate, followed by the reaction of the intermediate with sodium azide to form this compound. The reaction between 3-bromophenol and hydrazine hydrate can be catalyzed by a variety of acids, such as hydrochloric acid, sulfuric acid, and phosphoric acid, and the reaction is typically carried out in an aqueous solution. The second step of the reaction, in which the intermediate is reacted with sodium azide, can be carried out in either an aqueous or organic solvent.
properties
IUPAC Name |
1-(3-bromophenyl)triazol-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN4/c9-6-2-1-3-7(4-6)13-5-8(10)11-12-13/h1-5H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXWBNMFIUFKMFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)N2C=C(N=N2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.